Cas no 89033-41-0 (1,2,3-Thiadiazole-4-carboxylicacid, 5-amino-, methyl ester)

1,2,3-Thiadiazole-4-carboxylicacid, 5-amino-, methyl ester structure
89033-41-0 structure
Product Name:1,2,3-Thiadiazole-4-carboxylicacid, 5-amino-, methyl ester
CAS No:89033-41-0
MF:C4H5N3O2S
MW:159.166398763657
CID:710868
PubChem ID:21021812
Update Time:2025-04-19

1,2,3-Thiadiazole-4-carboxylicacid, 5-amino-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Thiadiazole-4-carboxylicacid, 5-amino-, methyl ester
    • 1,2,3-Thiadiazole-4-carboxylicacid,5-amino-,methylester(7CI)
    • methyl 5-amino-1,2,3-thiadiazole-4-carboxylate
    • methyl 5-aminothiadiazole-4-carboxylate
    • 89033-41-0
    • SCHEMBL13343520
    • EN300-4282583
    • methyl5-amino-1,2,3-thiadiazole-4-carboxylate
    • FT-0727780
    • Inchi: 1S/C4H5N3O2S/c1-9-4(8)2-3(5)10-7-6-2/h5H2,1H3
    • InChI Key: ZXEUAGPRLDOWPW-UHFFFAOYSA-N
    • SMILES: S1C(=C(C(=O)OC)N=N1)N

Computed Properties

  • Exact Mass: 159.01024758g/mol
  • Monoisotopic Mass: 159.01024758g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 106Ų
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